Cas no 171431-72-4 (6H-Cyclopenta[b]pyridin-6-one, octahydro-)
171431-72-4 structure
Product Name:6H-Cyclopenta[b]pyridin-6-one, octahydro-
CAS No:171431-72-4
MF:C8H13NO
MW:139.194922208786
CID:1354327
PubChem ID:86184898
Update Time:2025-04-20
6H-Cyclopenta[b]pyridin-6-one, octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Cyclopenta[b]pyridin-6-one, octahydro-
- hexahydro-1H-cyclopenta[b]pyridin-6(2H)-one
- Octahydro-6H-cyclopenta[b]pyridin-6-one
- 171431-72-4
-
- Inchi: 1S/C8H13NO/c10-7-4-6-2-1-3-9-8(6)5-7/h6,8-9H,1-5H2
- InChI Key: DWZYRIQXRHIJSJ-UHFFFAOYSA-N
- SMILES: O=C1CC2C(C1)CCCN2
Computed Properties
- Exact Mass: 139.09979
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
6H-Cyclopenta[b]pyridin-6-one, octahydro- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
171431-72-4 (6H-Cyclopenta[b]pyridin-6-one, octahydro-) Related Products
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